Cas no 4066-41-5 (5-Acetylthiophene-2-carboxylic acid)

5-Acetylthiophene-2-carboxylic acid structure
4066-41-5 structure
Product Name:5-Acetylthiophene-2-carboxylic acid
CAS No:4066-41-5
MF:C7H6O3S
MW:170.185740947723
MDL:MFCD00055512
CID:44704
PubChem ID:3742727
Update Time:2025-04-18

5-Acetylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Acetylthiophene-2-carboxylic acid
    • -5-Acetyl-thiophene-2-carboxylic acid
    • ATC
    • BUTTPARK 121\06-15
    • AKOS MSC-0226
    • 5-ACETYL-2-THIOPHENECARBOXYLIC ACID
    • RARECHEM AL BO 0535
    • 2-acetyl-5-thiophenecarboxylic acid
    • 5-Acetyl-thiophen-2-carbonsaeure
    • 5-Acetyl-thiophene-2-carboxylic acid
    • 5-carboxy-2-acetylthiophene
    • FD7379
    • 5-Acetyl-2-thenoic Acid
    • 2-Thiophenecarboxylic acid, 5-acetyl-
    • 5-Acetyltiophene-2-Carboxylic acid
    • LIKIMWYKJUFVJP-UHFFFAOYSA-N
    • 5-Acetylthiophene-2-carboxylicacid
    • STR05216
    • 5-acetyl-thiophen-2-carboxylic acid
    • STK427451
    • SBB057924
    • 5-Acetyl thiophene-2-carboxylic acid
    • 5-acetyl-thiophe
    • AB01323246-02
    • 4066-41-5
    • AM9902
    • SB67081
    • Z104378254
    • CS-B1379
    • DTXSID90395811
    • PS-5005
    • W-202671
    • MFCD00055512
    • AKOS001138527
    • 5-Acetyl-2-thiophenecarboxylic acid, AldrichCPR
    • F0001-1150
    • EN300-14656
    • FT-0619932
    • SY050152
    • 5-acetyl-2-thiophene-carboxylic acid
    • NCGC00329121-01
    • SCHEMBL593258
    • A2866
    • DB-049628
    • MDL： MFCD00055512
    • Inchi： 1S/C7H6O3S/c1-4(8)5-2-3-6(11-5)7(9)10/h2-3H,1H3,(H,9,10)
    • InChI Key： LIKIMWYKJUFVJP-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=CC=C1C(C)=O
    • BRN： 128897

Computed Properties

  • Exact Mass: 170.00400
  • Monoisotopic Mass: 170.00376522g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.6
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.383
  • Melting Point: 209.0 to 213.0 deg-C
  • PSA: 82.61000
  • LogP: 1.64890

5-Acetylthiophene-2-carboxylic acid Security Information

5-Acetylthiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Acetylthiophene-2-carboxylic acid Production Method

5-Acetylthiophene-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4066-41-5)5-Acetylthiophene-2-carboxylic acid
Order Number:A825222
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:21
Price ($):210.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4066-41-5)5-乙酰基噻吩-2-甲酸
Order Number:LE26859913
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com

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4066-41-5 (5-Acetylthiophene-2-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:4066-41-5)5-Acetylthiophene-2-carboxylic acid
A825222
Purity:99%
Quantity:100g
Price ($):210.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4066-41-5)5-乙酰基噻吩-2-甲酸
LE26859913
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email